2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139003054-1g |
2-Thiophen-2-yl-piperazine |
85803-49-2 | 97% | 1g |
$187.11 | 2023-08-31 | |
| Alichem | A139003054-5g |
2-Thiophen-2-yl-piperazine |
85803-49-2 | 97% | 5g |
$554.68 | 2023-08-31 | |
| Alichem | A139003054-10g |
2-Thiophen-2-yl-piperazine |
85803-49-2 | 97% | 10g |
$899.94 | 2023-08-31 | |
| Fluorochem | 076596-1g |
2-Thiophen-2-yl-piperazine |
85803-49-2 | 95% | 1g |
￡80.00 | 2022-03-01 | |
| Fluorochem | 076596-2.5g |
2-Thiophen-2-yl-piperazine |
85803-49-2 | 95% | 2.5g |
￡159.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T846924-1g |
2-Thiophen-2-yl-piperazine |
85803-49-2 | 97% | 1g |
796.00 | 2021-05-17 | |
| Chemenu | CM169914-10g |
2-Thiophen-2-yl-piperazine |
85803-49-2 | 97% | 10g |
$310 | 2021-08-05 | |
| Apollo Scientific | OR01614-50mg |
2-Thien-2-ylpiperazine |
85803-49-2 | 50mg |
£116.00 | 2023-09-02 | ||
| TRC | T430378-25mg |
2-Thiophen-2-yl-piperazine |
85803-49-2 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T430378-50mg |
2-Thiophen-2-yl-piperazine |
85803-49-2 | 50mg |
$ 65.00 | 2022-06-02 |
Audited Supplier
2-(2-Thienyl)piperazine (CAS No. 85803-49-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This compound, characterized by a piperazine ring fused with a thiophene moiety, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula, C8H12N2S, and molecular weight of 168.26 g/mol make it a valuable building block in medicinal chemistry.
In recent years, the demand for 2-(2-thienyl)piperazine derivatives has surged, driven by their potential in drug discovery and material science. Researchers are particularly interested in its role as a precursor for central nervous system (CNS) targeting agents, given the structural similarity to neurotransmitters. The compound’s thiophene-piperazine hybrid structure is also explored for its ligand-binding properties, making it relevant to GPCR-targeted therapies, a hot topic in modern pharmacology.
From a synthetic perspective, CAS 85803-49-2 is often utilized in multicomponent reactions and catalyzed cross-coupling processes. Its electron-rich thienyl group enhances reactivity, enabling efficient functionalization for tailored applications. This aligns with the growing trend of green chemistry, where researchers seek sustainable methods to modify such scaffolds. Notably, the compound’s stability under mild conditions makes it suitable for high-throughput screening in drug development pipelines.
The pharmacological potential of 2-(2-thienyl)piperazine extends to its exploration in neuroprotective and antidepressant-like effects, as evidenced by recent preclinical studies. These findings resonate with the increasing public interest in mental health therapeutics, a frequently searched topic in healthcare forums. Additionally, its structure-activity relationship (SAR) studies are pivotal for designing selective receptor modulators, addressing the demand for precision medicine.
Beyond pharmaceuticals, 85803-49-2 finds utility in material science, particularly in the development of organic semiconductors and conductive polymers. The thiophene component contributes to π-conjugation, a property highly sought after in flexible electronics—a trending sector fueled by wearable technology advancements. This dual applicability in life sciences and advanced materials underscores the compound’s interdisciplinary relevance.
Analytical characterization of 2-(2-thienyl)piperazine typically involves techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring compliance with industry standards. Quality control protocols emphasize the importance of low impurity profiles, especially for pharmaceutical-grade batches, reflecting the stringent regulatory landscape of drug manufacturing.
In summary, CAS 85803-49-2 represents a multifaceted compound bridging gaps between medicinal chemistry and material innovation. Its ongoing research aligns with global priorities such as neurodegenerative disease treatment and sustainable electronics, making it a subject of continuous exploration. For researchers and industry professionals, understanding its properties and applications is essential to harnessing its full potential in next-generation scientific breakthroughs.
